1-(ethylsulfonyl)-4-(3-fluorobenzyl)piperazine oxalate

• IUPAC Name: 1-ethylsulfonyl-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C13H19FN2O2S.C2H2O4/c1-2-19(17,18)16-8-6-15(7-9-16)11-12-4-3-5-13(14)10-12;3-1(4)2(5)6/h3-5,10H,2,6-9,11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: WLPADSQVSYJDMY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2=CC(=CC=C2)F.C(=O)(C(=O)O)O
• Molecular Formula: C15H21FN2O6S
• Molecular Weight: 376.4 g/mol

Description

1-(ethylsulfonyl)-4-(3-fluorobenzyl)piperazine oxalate is a chemical compound that has been the subject of extensive scientific research. It is commonly referred to as EFDP and is a member of the piperazine family of compounds. EFDP has a wide range of potential applications in the field of medicine and has been the focus of numerous studies exploring its mechanisms of action and physiological effects.

Mechanism of Action

The exact mechanism of action of EFDP is not fully understood, but it is thought to act as a serotonin reuptake inhibitor. This means that EFDP increases the levels of serotonin in the brain, which can have a positive effect on mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
EFDP has been shown to have a range of biochemical and physiological effects. In addition to its potential antidepressant and anxiolytic effects, EFDP has been shown to have analgesic properties, meaning it can reduce pain. EFDP has also been shown to have anti-inflammatory effects, which could have potential applications in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the key advantages of EFDP for laboratory experiments is its relatively simple synthesis process. EFDP is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of EFDP is that its mechanism of action is not fully understood, which can make it difficult to design experiments to explore its effects.

Future Directions

There are numerous potential future directions for research on EFDP. One area of interest is exploring the compound's potential as a treatment for other mood disorders, such as bipolar disorder. EFDP could also be explored as a potential treatment for chronic pain conditions or inflammatory conditions. Further research is also needed to fully understand the compound's mechanism of action and how it interacts with the brain and other systems in the body.

Synthesis Methods

The synthesis of EFDP involves the reaction of 1-(ethylsulfonyl)-4-(3-fluorobenzyl)piperazine with oxalic acid. The resulting compound is EFDP oxalate, which is a white crystalline powder that is soluble in water and ethanol. The synthesis of EFDP is a relatively straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

EFDP has been the subject of numerous scientific studies exploring its potential applications in medicine. One of the key areas of research has been the compound's potential as an antidepressant. Studies have shown that EFDP has a similar mechanism of action to selective serotonin reuptake inhibitors (SSRIs), which are commonly used as antidepressants. EFDP has also been explored as a potential treatment for anxiety disorders, with promising results in preclinical studies.